N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C20H16N2O4/c23-19(12-26-18-7-2-1-6-17(18)22(24)25)21-16-11-10-14-9-8-13-4-3-5-15(16)20(13)14/h1-7,10-11H,8-9,12H2,(H,21,23)
• InChI Key: HRTJRMATTNPOSU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)NC(=O)COC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide, also known as DANA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. DANA is a synthetic compound that is derived from acenaphthene, a polycyclic aromatic hydrocarbon, and has a molecular formula of C22H18N2O4.

Mechanism of Action

The mechanism of action of N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation and pain.
Biochemical and Physiological Effects:
N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide has been shown to have several biochemical and physiological effects. It has been found to reduce the production of prostaglandins, which are responsible for inflammation and pain. It has also been shown to inhibit the growth of cancer cells in vitro, possibly by inducing apoptosis, a process of programmed cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the limitations of using N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide. One potential direction is to investigate its potential as a treatment for chronic pain and inflammation. Another direction is to explore its potential as a cancer treatment, either alone or in combination with other drugs. Additionally, further research is needed to understand the mechanism of action of N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide and its effects on various physiological systems.

Synthesis Methods

N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide can be synthesized using several methods, including the condensation of 2-nitrophenol with acenaphthenequinone in the presence of potassium carbonate and acetic anhydride. Another method involves the reaction of 2-nitrophenol with 1,2-dihydroacenaphthylene-5-carboxylic acid in the presence of thionyl chloride and triethylamine.

Scientific Research Applications

N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of N-(1,2-dihydro-5-acenaphthylenyl)-2-(2-nitrophenoxy)acetamide is in the field of medicine, where it has been found to exhibit anti-inflammatory and analgesic properties. It has also been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer treatment.